Cas no 1782026-43-0 (4-3-(aminomethyl)-2,2-dimethylcyclopropylphenol)

4-3-(Aminomethyl)-2,2-dimethylcyclopropylphenol is a cyclopropyl-substituted phenolic compound featuring an aminomethyl functional group. Its unique structure, combining a rigid cyclopropane ring with a phenolic hydroxyl and an amine moiety, makes it a versatile intermediate in organic synthesis and pharmaceutical applications. The sterically hindered cyclopropane ring enhances stability, while the reactive amine and phenol groups enable further derivatization. This compound is particularly valuable in the development of bioactive molecules, including potential drug candidates, due to its ability to modulate physicochemical properties and binding interactions. Its well-defined stereochemistry and functional group compatibility further support its utility in precision chemical synthesis.
4-3-(aminomethyl)-2,2-dimethylcyclopropylphenol structure
1782026-43-0 structure
Product Name:4-3-(aminomethyl)-2,2-dimethylcyclopropylphenol
CAS No:1782026-43-0
MF:C12H17NO
MW:191.269483327866
CID:6326044
PubChem ID:83483999
Update Time:2025-05-20

4-3-(aminomethyl)-2,2-dimethylcyclopropylphenol Chemical and Physical Properties

Names and Identifiers

    • 4-3-(aminomethyl)-2,2-dimethylcyclopropylphenol
    • EN300-1764655
    • 1782026-43-0
    • 4-[3-(aminomethyl)-2,2-dimethylcyclopropyl]phenol
    • Inchi: 1S/C12H17NO/c1-12(2)10(7-13)11(12)8-3-5-9(14)6-4-8/h3-6,10-11,14H,7,13H2,1-2H3
    • InChI Key: HSAWRDAEVSIMSM-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C1C(CN)C1(C)C

Computed Properties

  • Exact Mass: 191.131014166g/mol
  • Monoisotopic Mass: 191.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.2Ų

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Additional information on 4-3-(aminomethyl)-2,2-dimethylcyclopropylphenol

Comprehensive Analysis of 4-3-(aminomethyl)-2,2-dimethylcyclopropylphenol (CAS No. 1782026-43-0): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-3-(aminomethyl)-2,2-dimethylcyclopropylphenol (CAS No. 1782026-43-0) has emerged as a compound of significant interest. This structurally unique molecule, characterized by its cyclopropylphenol core and aminomethyl functional group, offers a wide range of potential applications in drug discovery, material science, and specialty chemicals. Researchers and industry professionals are increasingly focusing on this compound due to its versatile reactivity and potential therapeutic benefits.

The molecular structure of 4-3-(aminomethyl)-2,2-dimethylcyclopropylphenol combines the stability of a dimethylcyclopropyl ring with the reactivity of a phenolic hydroxyl group and an aminomethyl side chain. This unique combination makes it particularly valuable in medicinal chemistry, where it serves as a building block for more complex molecules. Recent studies have explored its potential as a precursor in the synthesis of novel central nervous system (CNS) active compounds, aligning with current pharmaceutical industry trends towards neurological therapeutics.

From a synthetic chemistry perspective, the 2,2-dimethylcyclopropyl moiety in CAS No. 1782026-43-0 presents interesting challenges and opportunities. The strain inherent in the cyclopropane ring often leads to enhanced reactivity, making this compound valuable for ring-opening reactions and other transformations. Pharmaceutical researchers are particularly interested in how this structural feature might influence the biological activity of drug candidates derived from this scaffold.

In the context of current research trends, 4-3-(aminomethyl)-2,2-dimethylcyclopropylphenol has gained attention in relation to several hot topics in chemistry and pharmacology. These include: the development of blood-brain barrier permeable compounds, design of targeted drug delivery systems, and creation of multifunctional pharmaceutical ingredients. The compound's balanced lipophilicity, suggested by its phenolic and aminomethyl groups, makes it particularly relevant to these areas of investigation.

The analytical characterization of CAS No. 1782026-43-0 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are crucial for its application in sensitive pharmaceutical processes. Recent advancements in analytical technology have enabled more precise characterization of such complex molecules, contributing to better understanding of their properties and behavior.

From a commercial perspective, the demand for specialized building blocks like 4-3-(aminomethyl)-2,2-dimethylcyclopropylphenol continues to grow. Pharmaceutical companies and contract research organizations are increasingly seeking such molecules to accelerate their drug discovery programs. The compound's versatility makes it valuable for both small-scale research applications and larger-scale production processes, depending on the stage of development.

Environmental and safety considerations for 1782026-43-0 follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper storage in cool, dry environments and use of personal protective equipment are recommended when working with this compound. These precautions align with the pharmaceutical industry's growing emphasis on green chemistry principles and sustainable laboratory practices.

Looking to the future, research directions for 4-3-(aminomethyl)-2,2-dimethylcyclopropylphenol may include exploration of its potential in bioconjugation chemistry, development of prodrug formulations, and investigation of its structure-activity relationships in various biological systems. The compound's unique structural features position it well for these emerging applications in medicinal chemistry and drug development.

In conclusion, 4-3-(aminomethyl)-2,2-dimethylcyclopropylphenol (CAS No. 1782026-43-0) represents an important addition to the toolkit of synthetic and medicinal chemists. Its combination of structural features, synthetic versatility, and potential biological relevance make it a compound worthy of continued investigation. As research in targeted therapeutics and specialized chemical building blocks advances, this molecule is likely to play an increasingly significant role in pharmaceutical innovation and development.

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